3-(benzyloxy)-N-(2-chlorophenyl)benzamide

• IUPAC Name: N-(2-chlorophenyl)-3-phenylmethoxybenzamide
• InChI: InChI=1S/C20H16ClNO2/c21-18-11-4-5-12-19(18)22-20(23)16-9-6-10-17(13-16)24-14-15-7-2-1-3-8-15/h1-13H,14H2,(H,22,23)
• InChI Key: KAJHZLJTHIKGND-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)COC2=CC=CC(=C2)C(=O)NC3=CC=CC=C3Cl
• Molecular Formula: C20H16ClNO2
• Molecular Weight: 337.8 g/mol

Description

3-(benzyloxy)-N-(2-chlorophenyl)benzamide, also known as BZB, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. BZB belongs to the class of benzamide derivatives, which have been extensively studied for their biological activities.

Mechanism of Action

The mechanism of action of 3-(benzyloxy)-N-(2-chlorophenyl)benzamide is not fully understood, but it is believed to act through various pathways, including the inhibition of enzymes involved in cancer cell proliferation and the modulation of the immune system.
Biochemical and Physiological Effects:
3-(benzyloxy)-N-(2-chlorophenyl)benzamide has been shown to exhibit various biochemical and physiological effects, including the induction of apoptosis in cancer cells, the inhibition of bacterial growth, and the modulation of the immune response. Additionally, 3-(benzyloxy)-N-(2-chlorophenyl)benzamide has been shown to exhibit antioxidant and anti-inflammatory properties, making it a potential therapeutic agent for various diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of using 3-(benzyloxy)-N-(2-chlorophenyl)benzamide in lab experiments is its relatively simple synthesis method, making it easily accessible for researchers. Additionally, 3-(benzyloxy)-N-(2-chlorophenyl)benzamide has been shown to exhibit promising biological activities, making it a potential candidate for drug development. However, one of the limitations of using 3-(benzyloxy)-N-(2-chlorophenyl)benzamide in lab experiments is its limited solubility in water, which can pose challenges in certain applications.

Future Directions

There are several future directions for the study of 3-(benzyloxy)-N-(2-chlorophenyl)benzamide, including the development of more efficient synthesis methods, the exploration of its potential applications in material science, and the investigation of its mechanism of action. Additionally, further studies are needed to evaluate the safety and efficacy of 3-(benzyloxy)-N-(2-chlorophenyl)benzamide in vivo, as well as its potential interactions with other drugs.

Synthesis Methods

The synthesis of 3-(benzyloxy)-N-(2-chlorophenyl)benzamide can be achieved through several methods, including the use of benzoyl chloride and 2-chloroaniline as starting materials. The reaction is carried out in the presence of a suitable base, such as sodium hydroxide, and the resulting product is purified using various techniques, including column chromatography.

Scientific Research Applications

3-(benzyloxy)-N-(2-chlorophenyl)benzamide has been studied extensively for its potential applications in various fields, including medicinal chemistry, pharmacology, and material science. One of the most significant applications of 3-(benzyloxy)-N-(2-chlorophenyl)benzamide is in medicinal chemistry, where it has been shown to exhibit promising biological activities, including anticancer, antimicrobial, and anti-inflammatory properties.